Cas no 31708-25-5 (1H-1,2,4-TRIAZOLE-3-CARBALDEHYDE)

1H-1,2,4-Triazole-3-carbaldehyde is a heterocyclic organic compound featuring a triazole core with an aldehyde functional group at the 3-position. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The aldehyde group enables facile derivatization through condensation or nucleophilic addition reactions, while the triazole ring contributes to stability and potential bioactivity. Its high purity and well-defined reactivity profile make it suitable for applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.

1H-1,2,4-TRIAZOLE-3-CARBALDEHYDE structure

31708-25-5 structure

Product Name:1H-1,2,4-TRIAZOLE-3-CARBALDEHYDE

CAS No:31708-25-5

MF:C₃H₃N₃O

MW:97.0754196643829

MDL:MFCD11110214

CID:2150600

PubChem ID:22139674

Update Time:2025-06-07

1H-1,2,4-TRIAZOLE-3-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-TRIAZOLE-3-CARBALDEHYDE
- 1H-1,2,4-triazole-5-carbaldehyde
- 1H-[1,2,4]Triazole-3-carbaldehyde
- 1,2,4-Triazole-3(5)-carbaldehyde
- ALBB-030493
- CS-0112746
- MFCD11110214
- RFMOYZFGGVGWRW-UHFFFAOYSA-N
- AB63486
- AKOS023777441
- C15565
- 1H-[1,2,4]-triazol-3-carboxaldehyde
- AKOS006220931
- AKOS015966647
- 1H-1,2,4-Triazole-3-carboxaldehyde
- AS-0807
- 1,2,4-triazoloaldehyde
- DB-345720
- 1,2,4-TRIAZOLE-3-CARBALDEHYDE
- EN300-101831
- 31708-25-5
- AB48516
- 4H-1,2,4-triazole-3-carbaldehyde
- FT171508
- 847-679-7
- MDL： MFCD11110214
- Inchi： 1S/C3H3N3O/c7-1-3-4-2-5-6-3/h1-2H,(H,4,5,6)
- InChI Key： RFMOYZFGGVGWRW-UHFFFAOYSA-N
- SMILES： O=CC1=NC=NN1

Computed Properties

Exact Mass: 97.027611728g/mol
Monoisotopic Mass: 97.027611728g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 74.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 58.6Å²

1H-1,2,4-TRIAZOLE-3-CARBALDEHYDE Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	95R0123-1g	1H-[1,2,4]Triazole-3-carbaldehyde	31708-25-5	96%	1g	4579.43CNY	2021-07-19
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	95R0123-500mg	1H-[1,2,4]Triazole-3-carbaldehyde	31708-25-5	96%	500mg	2756.14CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	95R0123-250mg	1H-[1,2,4]Triazole-3-carbaldehyde	31708-25-5	96%	250mg	1797.85CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	95R0123-100mg	1H-[1,2,4]Triazole-3-carbaldehyde	31708-25-5	96%	100mg	1322.95CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	95R0123-50mg	1H-[1,2,4]Triazole-3-carbaldehyde	31708-25-5	96%	50mg	1085.49CNY	2021-07-19
Alichem	A449037603-1g	1H-1,2,4-Triazole-3-carbaldehyde	31708-25-5	95%	1g	$999.90	2023-09-02
TRC	H221080-250mg	1H-1,2,4-Triazole-3-carbaldehyde	31708-25-5		250mg	$ 530.00	2022-06-02
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